3,5-Bis-(2-fluoro-ethoxy)-benzoic acid methyl ester
Cat. No. B8334530
M. Wt: 260.23 g/mol
InChI Key: YWYWDYUHZJZENL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07772253B2
Procedure details
The above prepared 3,5-bis-(2-fluoro-ethoxy)-benzoic acid methyl ester (1.45 g, 5.57 mmol) was dissolved in 19 ml of THF/ethanol=1/1 and treated with 9.3 ml of aq. NaOH (3M, 5 eq.). The mixture was stirred for 1.5 h at ambient temperature and was then poured onto crashed ice/AcOEt/HCl dil.; the organic layer was washed with water, dried over sodium sulfate, and evaporated to dryness to leave 1.36 g of the title compound as white solid.
Quantity
1.45 g
Type
reactant
Reaction Step One
[Compound]
Name
ice AcOEt HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
C[O:2][C:3](=[O:18])[C:4]1[CH:9]=[C:8]([O:10][CH2:11][CH2:12][F:13])[CH:7]=[C:6]([O:14][CH2:15][CH2:16][F:17])[CH:5]=1.[OH-].[Na+]>C1COCC1.C(O)C>[F:13][CH2:12][CH2:11][O:10][C:8]1[CH:9]=[C:4]([CH:5]=[C:6]([O:14][CH2:15][CH2:16][F:17])[CH:7]=1)[C:3]([OH:18])=[O:2] |f:1.2,3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
1.45 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(C1=CC(=CC(=C1)OCCF)OCCF)=O
|
Step Two
|
Name
|
|
|
Quantity
|
9.3 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Step Three
[Compound]
|
Name
|
ice AcOEt HCl
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
|
Name
|
THF ethanol
|
|
Quantity
|
19 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1.C(C)O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred for 1.5 h at ambient temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was then poured
|
WASH
|
Type
|
WASH
|
|
Details
|
the organic layer was washed with water
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulfate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated to dryness
|
Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FCCOC=1C=C(C(=O)O)C=C(C1)OCCF
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.36 g | |
| YIELD: CALCULATEDPERCENTYIELD | 99.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
